Cas no 2229233-40-1 (3-(3-amino-2,2-dimethylcyclopropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-amino-2,2-dimethylcyclopropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229233-40-1
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 6070049
• PubChem ID: 165647767
• Update Time: 2025-07-16

3-(3-amino-2,2-dimethylcyclopropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2,2-dimethylcyclopropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• 2229233-40-1
• EN300-2005980

• Inchi： 1S/C11H21NO2S/c1-10(2)8(9(10)12)7-5-6-15(13,14)11(7,3)4/h7-9H,5-6,12H2,1-4H3
• InChI Key： CYOLLGBZDGCIJG-UHFFFAOYSA-N
• SMILES： S1(CCC(C1(C)C)C1C(C1(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(3-amino-2,2-dimethylcyclopropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-(3-amino-2,2-dimethylcyclopropyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione (CAS No. 2229233-40-1)

3-(3-amino-2,2-dimethylcyclopropyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2229233-40-1, belongs to a class of molecules characterized by its unique thiolane backbone and functionalized side chains. The structural complexity of this molecule makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and catalysts.

The thiolane core of this compound is a cyclic sulfide derivative that exhibits remarkable stability and reactivity under controlled conditions. This feature has positioned it as a valuable building block in synthetic chemistry, enabling the construction of more intricate molecular architectures. The presence of multiple stereocenters, including the highly substituted cyclopropyl ring and the amino group at the 3-position, contributes to the compound's chiral nature, which is crucial for many pharmacological applications.

In recent years, there has been a growing interest in thiolane derivatives due to their potential biological activities. For instance, studies have demonstrated that compounds with similar structural motifs can exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and infectious diseases. The 3-(3-amino-2,2-dimethylcyclopropyl) substituent in this molecule is particularly noteworthy, as it introduces a high degree of steric hindrance while maintaining functional flexibility. This balance is essential for optimizing binding interactions with biological targets.

The 1λ6-thiolane-1,1-dione moiety represents a novel functional group that has not been extensively explored in medicinal chemistry. However, preliminary computational studies suggest that this moiety can engage in multiple non-covalent interactions with biological targets, including hydrogen bonding and π-stacking. These interactions are critical for designing molecules with high affinity and selectivity. Furthermore, the dione functionality provides an additional site for chemical modification, allowing for the synthesis of analogs with tailored properties.

One of the most exciting aspects of this compound is its potential application in drug discovery. The combination of structural complexity and functional diversity makes it an ideal candidate for virtual screening and high-throughput experimentation. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with unprecedented accuracy. This has accelerated the process of identifying lead compounds for further optimization.

Experimental validation of these predictions has been ongoing in several leading research institutions. Researchers have employed a variety of techniques, including X-ray crystallography and NMR spectroscopy, to confirm the structural integrity and conformational preferences of this compound. These studies have provided valuable insights into its reactivity and potential biological roles. For instance, preliminary pharmacokinetic studies suggest that this molecule exhibits favorable solubility and metabolic stability, making it a promising candidate for further development.

The synthesis of 3-(3-amino-2,2-dimethylcyclopropyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione presents significant challenges due to its complex stereochemistry. However, recent advances in synthetic methodology have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis and enantioselective reactions have been instrumental in achieving high yields and enantiomeric purity. These advancements are not only relevant to this specific molecule but also represent broader trends in synthetic organic chemistry.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The unique structural features of thiolane derivatives make them attractive candidates for designing novel polymers and specialty chemicals with enhanced properties. For example, researchers have explored the use of thiolane-based monomers in polymerization reactions to produce materials with improved thermal stability and mechanical strength.

In conclusion,3-(3-amino-2,2-dimethylcyclopropyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione (CAS No. 2229233-40-1) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its unique thiolane core and functionalized side chains make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new properties and applications for this compound, its significance in advancing chemical biology and drug discovery is expected to grow significantly.